Cas no 1009306-54-0 (3-chloro-2-(chloromethyl)-4-methylquinoline hydrochloride)

• Product Name: 3-chloro-2-(chloromethyl)-4-methylquinoline hydrochloride
• CAS No: 1009306-54-0
• MF: C₁₁H₁₀Cl₃N
• MW: 262.562799930573
• MDL: MFCD07290105
• CID: 4559062
• PubChem ID: 16246596
• Update Time: 2025-10-28

3-chloro-2-(chloromethyl)-4-methylquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-2-(CHLOROMETHYL)-4-METHYLQUINOLINE HYDROCHLORIDE
• 3-chloro-2-(chloromethyl)-4-methylquinoline hydrochloride

• MDL： MFCD07290105
• Inchi： 1S/C11H9Cl2N.ClH/c1-7-8-4-2-3-5-9(8)14-10(6-12)11(7)13;/h2-5H,6H2,1H3;1H
• InChI Key： GPLQWAVBVGCDBW-UHFFFAOYSA-N
• SMILES： Cl.CC1=C2C(C=CC=C2)=NC(CCl)=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1

Additional information on 3-chloro-2-(chloromethyl)-4-methylquinoline hydrochloride

3-Chloro-2-(Chloromethyl)-4-Methylquinoline Hydrochloride: A Comprehensive Overview

The compound 3-chloro-2-(chloromethyl)-4-methylquinoline hydrochloride (CAS No. 1009306-54-0) is a significant molecule in the field of organic chemistry, particularly within the quinoline derivative family. This compound has garnered attention due to its unique structural features and potential applications in various scientific domains. In this article, we will delve into its structural characteristics, synthesis methods, pharmacological properties, and recent advancements in research.

Structural Features and Synthesis

3-Chloro-2-(chloromethyl)-4-methylquinoline hydrochloride exhibits a complex molecular structure that combines a quinoline backbone with substituents at positions 2, 3, and 4. The presence of chlorine atoms at positions 2 and 3, along with a methyl group at position 4, imparts unique electronic and steric properties to the molecule. The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions and Friedel-Crafts alkylation. Recent studies have explored more efficient synthetic pathways using catalytic systems to enhance yield and purity.

Pharmacological Properties and Applications

Research into 3-chloro-2-(chloromethyl)-4-methylquinoline hydrochloride has revealed its potential as a bioactive molecule. In vitro studies have demonstrated its ability to modulate cellular signaling pathways, making it a promising candidate for drug development. For instance, it has shown activity against certain enzymes involved in inflammatory processes, suggesting its potential role in anti-inflammatory therapies. Additionally, recent findings indicate that this compound may exhibit anticancer properties by targeting specific oncogenic pathways.

Recent Research Advances

Recent advancements in the study of 3-chloro-2-(chloromethyl)-4-methylquinoline hydrochloride have focused on understanding its mechanism of action at the molecular level. Utilizing cutting-edge techniques such as X-ray crystallography and molecular docking simulations, researchers have gained insights into how this compound interacts with target proteins. These studies have highlighted its ability to bind to key residues within protein pockets, providing a foundation for further optimization as a therapeutic agent.

Safety and Environmental Considerations

While 3-chloro-2-(chloromethyl)-4-methylquinoline hydrochloride holds promise for various applications, it is crucial to evaluate its safety profile. Preliminary toxicity studies indicate that it exhibits low cytotoxicity under experimental conditions; however, further investigations are required to fully understand its long-term effects. Moreover, environmental impact assessments are essential to ensure sustainable practices during its production and use.

Conclusion

In summary, 3-chloro-2-(chloromethyl)-4-methylquinoline hydrochloride (CAS No. 1009306-54-0) is a versatile compound with intriguing chemical properties and potential therapeutic applications. Ongoing research continues to unravel its mechanisms of action and optimize its utility in drug development. As advancements in synthetic methodologies and pharmacological studies progress, this compound is poised to make significant contributions to the field of medicinal chemistry.